Cas no 1865895-91-5 (1-Cyclopropyl-2-[(dimethylamino)methylidene]butan-1-one)

• Product Name: 1-Cyclopropyl-2-[(dimethylamino)methylidene]butan-1-one
• CAS No: 1865895-91-5
• MF: C₁₀H₁₇NO
• MW: 167.248082876205
• CID: 6108817
• PubChem ID: 165474340
• Update Time: 2025-05-20

1-Cyclopropyl-2-[(dimethylamino)methylidene]butan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-cyclopropyl-2-[(dimethylamino)methylidene]butan-1-one
• 1865895-91-5
• EN300-1125870
• 1-Cyclopropyl-2-[(dimethylamino)methylidene]butan-1-one

• Inchi： 1S/C10H17NO/c1-4-8(7-11(2)3)10(12)9-5-6-9/h7,9H,4-6H2,1-3H3/b8-7+
• InChI Key： YLXKCGOYNPTYBV-BQYQJAHWSA-N
• SMILES： O=C(/C(=C/N(C)C)/CC)C1CC1

Computed Properties

• Exact Mass: 167.131014166g/mol
• Monoisotopic Mass: 167.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.3Ų

Additional information on 1-Cyclopropyl-2-[(dimethylamino)methylidene]butan-1-one

Comprehensive Analysis of 1-Cyclopropyl-2-[(dimethylamino)methylidene]butan-1-one (CAS No. 1865895-91-5)

In the realm of organic chemistry, 1-Cyclopropyl-2-[(dimethylamino)methylidene]butan-1-one (CAS No. 1865895-91-5) has garnered significant attention due to its unique structural properties and potential applications. This compound, characterized by its cyclopropyl and dimethylamino functional groups, serves as a versatile intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its utility in pharmaceuticals, agrochemicals, and material science, aligning with the growing demand for high-performance chemical intermediates.

The molecular structure of 1-Cyclopropyl-2-[(dimethylamino)methylidene]butan-1-one features a butanone backbone substituted with a cyclopropyl ring and a dimethylamino methylidene moiety. This configuration imparts distinct electronic and steric properties, making it a valuable building block for complex organic synthesis. Recent studies highlight its role in the development of novel heterocyclic compounds, which are pivotal in drug discovery and catalysis research.

One of the most searched topics in the context of CAS No. 1865895-91-5 revolves around its synthetic routes and scalability. Chemists frequently inquire about optimized protocols for its preparation, particularly those involving microwave-assisted synthesis or green chemistry approaches. The compound’s compatibility with transition metal catalysts and photocatalytic systems further enhances its appeal, as these methods align with the global push toward sustainable chemical processes.

Another area of interest is the structure-activity relationship (SAR) of derivatives derived from 1-Cyclopropyl-2-[(dimethylamino)methylidene]butan-1-one. Researchers are investigating how modifications to its cyclopropyl or dimethylamino groups influence biological activity, particularly in antimicrobial and anti-inflammatory applications. This aligns with the surge in demand for new therapeutic agents to address antibiotic resistance and chronic diseases.

From an industrial perspective, the compound’s stability under various storage conditions and solvent compatibility are frequently discussed. Manufacturers prioritize high-purity grades of CAS No. 1865895-91-5 to ensure reproducibility in downstream applications. Additionally, its role in polymer chemistry—such as a precursor for functionalized monomers—has sparked interest in the materials science community, particularly for advanced coatings and adhesives.

In conclusion, 1-Cyclopropyl-2-[(dimethylamino)methylidene]butan-1-one (CAS No. 1865895-91-5) stands as a multifaceted compound with broad applicability across scientific disciplines. Its synthesis, derivatization, and industrial relevance continue to inspire innovation, making it a focal point for both academic and commercial research. As the chemical industry evolves, this compound is poised to play a pivotal role in addressing contemporary challenges in drug development, sustainable chemistry, and material innovation.